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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B1459944 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. Cycloxydim, a systemic herbicide, requires specific procedures for its disposal to

mitigate potential hazards. This guide provides essential, immediate safety and logistical

information for the proper disposal of cycloxydim, aligning with established safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with cycloxydim and to take appropriate safety measures. Cycloxydim is a combustible liquid

that can cause serious eye and skin irritation.[1] It may also be fatal if swallowed and enters the

airways, can cause drowsiness or dizziness, and is suspected of damaging an unborn child.[1]

[2] Furthermore, it is toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE) is mandatory. Always wear protective gloves, chemical-

resistant clothing, and eye or face protection when handling cycloxydim.[1][3] Ensure

adequate ventilation in the work area to avoid breathing in mist, vapor, or spray.[1][3]

Quantitative Safety Data Summary
The following table summarizes key quantitative data related to the hazards of cycloxydim,

extracted from safety data sheets.
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Hazard
Classification

GHS Code Description Source

Flammable Liquids H225 / H227
Highly flammable to

combustible liquid.
[1][2]

Acute Toxicity - Oral H302 Harmful if swallowed. [2]

Aspiration Hazard H304

May be fatal if

swallowed and enters

airways.

[1]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [1]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[1][2]

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child.

[1][2]

Specific Target Organ

Toxicity
H336

May cause

drowsiness or

dizziness.

[1]

Hazardous to the

Aquatic Environment
H401 / H411

Toxic to aquatic life

with long lasting

effects.

[1]

Step-by-Step Disposal Protocol
The primary method for the proper disposal of cycloxydim waste is through a suitable

incineration plant, in accordance with local regulations.[1] Do not discharge cycloxydim into

the subsoil, soil, drains, surface waters, or groundwater.[1]

1. Unused or Waste Product:

Collection: Collect waste cycloxydim in a suitable, labeled, and sealed container.
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Disposal: Arrange for disposal through a licensed hazardous waste disposal company. The

waste must be sent to a suitable incineration plant, observing all local, state, and federal

regulations.[1]

2. Contaminated Materials:

Packaging: Contaminated packaging should be emptied as much as possible and disposed

of in the same manner as the product itself.[1]

Absorbent Materials: For small spills, use an inert absorbent material such as sand, sawdust,

or general-purpose binder to soak up the cycloxydim.[1] Collect the absorbed material into

a suitable container for disposal.

Debris: Any debris contaminated with cycloxydim should be treated as hazardous waste

and disposed of accordingly.

3. Accidental Spills:

Small Spills: For small amounts, pick up with a suitable absorbent material and place in a

labeled container for disposal.[1]

Large Spills: In the event of a large spill, dike the spillage to prevent it from spreading.[1]

Pump the product into a suitable container. Dispose of the collected material and any

contaminated soil or other materials in accordance with regulations.[1]

Decontamination: Clean contaminated floors and objects thoroughly with water and

detergents, observing environmental regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of cycloxydim.
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Caption: Workflow for the proper disposal of cycloxydim waste.
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Experimental Protocols Cited
The provided information is based on safety data sheets and general chemical disposal

guidelines. No specific experimental protocols for the disposal or neutralization of cycloxydim
were cited in the reviewed documents. The recommended disposal method is high-temperature

incineration at a licensed facility. It is imperative to consult your institution's environmental

health and safety (EHS) department for specific guidance and to ensure compliance with all

applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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